3-{5-[(E)-1-(6-BROMO-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL}PROPANOIC ACID

• IUPAC Name: 3-[(5E)-5-[(6-bromo-1,3-benzodioxol-5-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• InChI: InChI=1S/C14H10BrNO5S2/c15-8-5-10-9(20-6-21-10)3-7(8)4-11-13(19)16(14(22)23-11)2-1-12(17)18/h3-5H,1-2,6H2,(H,17,18)/b11-4+
• InChI Key: DEURBLWUSFYEQZ-NYYWCZLTSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=C3C(=O)N(C(=S)S3)CCC(=O)O)Br
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=C/3\C(=O)N(C(=S)S3)CCC(=O)O)Br
• Molecular Formula: C14H10BrNO5S2
• Molecular Weight: 416.3 g/mol

Description

3-{5-[(E)-1-(6-BROMO-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL}PROPANOIC ACID: is a complex organic compound characterized by its unique structure, which includes a brominated benzodioxole moiety and a thiazolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{5-[(E)-1-(6-BROMO-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL}PROPANOIC ACID typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Benzodioxole Moiety: This involves the bromination of 1,3-benzodioxole using bromine or N-bromosuccinimide (NBS) under controlled conditions.

Synthesis of the Thiazolane Ring: The thiazolane ring is formed through a cyclization reaction involving a thiourea derivative and an α-haloketone.

Coupling Reaction: The final step involves coupling the brominated benzodioxole with the thiazolane intermediate under basic conditions to form the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolane ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: The bromine atom in the benzodioxole moiety can be substituted with various nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted benzodioxole derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, this compound can serve as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it a valuable intermediate in synthetic chemistry.

Biology

The compound’s potential biological activity, particularly its interactions with enzymes and receptors, makes it a candidate for drug discovery and development. It could be explored for its antimicrobial, anticancer, or anti-inflammatory properties.

Medicine

In medicinal chemistry, derivatives of this compound could be developed as therapeutic agents

Industry

In the industrial sector, this compound could be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-{5-[(E)-1-(6-BROMO-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL}PROPANOIC ACID involves its interaction with specific molecular targets, such as enzymes or receptors. The brominated benzodioxole moiety may facilitate binding to hydrophobic pockets, while the thiazolane ring could interact with active sites through hydrogen bonding or covalent interactions. These interactions can modulate the activity of the target proteins, leading to the compound’s biological effects.

Comparison with Similar Compounds

Similar Compounds

Bis(2-ethylhexyl) terephthalate: A plasticizer with a similar aromatic structure but different functional groups.

Onopordum nervosum subsp. platylepis: A compound with bioactive properties, though structurally different.

Proton Conductors: Compounds with similar thiazolane rings used in proton conduction applications.

Uniqueness

The uniqueness of 3-{5-[(E)-1-(6-BROMO-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL}PROPANOIC ACID lies in its combination of a brominated benzodioxole moiety and a thiazolane ring, which imparts distinct chemical and biological properties. This combination is not commonly found in other compounds, making it a valuable subject for further research and development.